Methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-(ethoxycarbonylamino)-1,3-thiazol-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C16H17N3O5S/c1-3-24-16(22)19-15-18-12(9-25-15)8-13(20)17-11-6-4-10(5-7-11)14(21)23-2/h4-7,9H,3,8H2,1-2H3,(H,17,20)(H,18,19,22)
• InChI Key: AYCUCGKJXQUNBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC(=CS1)CC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H17N3O5S
• Molecular Weight: 363.4 g/mol

Description

“Methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Molecular Structure Analysis

Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

Thiazole derivatives have been reported to interact with their targets through various orientations of the thiazole ring . The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction . Substituents at position-2 and -4 may alter the orientation types and shield the nucleophilicity of nitrogen .

Biochemical Pathways

Thiazole derivatives have been known to impact a variety of biological pathways due to their diverse biological activities .

Pharmacokinetics

The physico-chemical properties of thiazole derivatives, such as water solubility, can influence their bioavailability .

Result of Action

Thiazole derivatives have been known to exhibit a wide range of biological activities .

Action Environment

The physico-chemical properties of thiazole derivatives, such as water solubility and resistance to reactivity with electrophiles, can influence their behavior in different environments .

Advantages and Limitations for Lab Experiments

Methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively inexpensive compared to other compounds used in scientific research. However, this compound has some limitations for lab experiments. It has been found to be toxic to certain cell types at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on Methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate. One area of research could focus on the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research could focus on the optimization of the anticancer activity of this compound by modifying its chemical structure. Additionally, further studies could be conducted to investigate the potential use of this compound as a therapeutic agent for various diseases, including cancer and inflammation.
In conclusion, this compound is a synthetic compound that has been widely used in scientific research due to its unique properties. It has been found to exhibit antimicrobial, antifungal, and anticancer activities, as well as anti-inflammatory and antioxidant properties. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on this compound, including the development of new synthesis methods and the optimization of its therapeutic potential.

Synthesis Methods

Methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate can be synthesized using a multi-step process that involves the reaction of various reagents. One of the most common methods for synthesizing this compound involves the reaction of ethyl 2-bromoacetate with thiosemicarbazide to form 2-[(2-aminophenyl)thiocarbamoyl]acetic acid ethyl ester. This compound is then reacted with 2-bromoacetyl chloride to form 2-(2-(2-bromoacetyl)thiazol-4-yl)acetohydrazide. Finally, the reaction of this compound with methyl 4-aminobenzoate results in the formation of this compound.

Scientific Research Applications

Methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate has been widely used in scientific research due to its unique properties. It has been found to exhibit antimicrobial, antifungal, and anticancer activities. This compound has also been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.

Safety and Hazards

Thiazole derivatives can be harmful by inhalation, in contact with skin, and if swallowed. They may cause skin irritation, serious eye damage, and respiratory irritation. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended.

Biochemical Analysis

Biochemical Properties

The thiazole ring in Methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This compound may interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions

Cellular Effects

Given the diverse biological activities of thiazoles, it is plausible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression